2-chloro-N-(4-chloro-3-fluorophenyl)acetamide

• IUPAC Name: 2-chloro-N-(4-chloro-3-fluorophenyl)acetamide
• InChI: InChI=1S/C8H6Cl2FNO/c9-4-8(13)12-5-1-2-6(10)7(11)3-5/h1-3H,4H2,(H,12,13)
• InChI Key: MDWWEKZOGOWJJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CCl)F)Cl
• Molecular Formula: C8H6Cl2FNO
• Molecular Weight: 222.04 g/mol

Description

2-chloro-N-(4-chloro-3-fluorophenyl)acetamide is a chemical compound with the molecular formula C8H6Cl2FNO. It has a molecular weight of 222.04.

Molecular Structure Analysis

The molecular structure of this compound consists of a central carbon atom bonded to a chlorine atom and an amide group (NHCO). The amide nitrogen is further bonded to a phenyl ring, which is substituted with chlorine and fluorine atoms.

Physical And Chemical Properties Analysis

This compound has a predicted boiling point of 360.2±42.0 °C and a predicted density of 1.479±0.06 g/cm3. Its pKa is predicted to be 11.24±0.70.

Scientific Research Applications

Potential Pesticide Applications

• Derivatives of N-aryl-2,4-dichlorophenoxyacetamide, which include compounds similar to 2-chloro-N-(4-chloro-3-fluorophenyl)acetamide, have been characterized for their potential as pesticides. These derivatives have been studied using X-ray powder diffraction to understand their structural properties (Olszewska, Pikus, & Tarasiuk, 2008).

Antimicrobial Activity

• A series of derivatives, including 4-(2-chloro-4-fluorophenyl)-5-(4-substituted phenylsulfanyl)-thiazole-2-ylamines/acetamides, have been synthesized and screened for antimicrobial activity. These compounds showed effectiveness against various bacteria and fungi (Badiger, Mulla, Khazi, & Khazi, 2013).

Anti-Inflammatory Properties

• Novel derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have been synthesized and evaluated for anti-inflammatory activity. Some of these derivatives showed significant anti-inflammatory effects (Sunder & Maleraju, 2013).

Thrombin Inhibition

• Derivatives of 2-chloro-6-fluorophenylacetamide, similar in structure to the compound of interest, have shown potential as potent thrombin inhibitors. These inhibitors can have significant medical applications (Lee et al., 2007).

Antibacterial Potential Against Klebsiella pneumoniae

• The compound 2-chloro-N-(4-fluoro-3-nitrophenyl)acetamide, closely related to this compound, has shown good potential against K. pneumoniae. This indicates the possibility of using similar compounds in antibacterial applications (Cordeiro et al., 2020).

Cytotoxic Activity in Cancer Research

• Novel sulfonamide derivatives, which include 2-chloro-N-(4-sulfamoylphenyl)acetamides, have been synthesized and demonstrated cytotoxic activity against breast and colon cancer cell lines. This suggests potential applications in cancer research (Ghorab, Alsaid, Al-Dhfyan, & Arafa, 2015).

Future Directions

The future research directions for 2-chloro-N-(4-chloro-3-fluorophenyl)acetamide could include further investigation of its potential antibacterial activity, as well as its physical and chemical properties. More studies are needed to fully understand its synthesis, mechanism of action, and potential applications.